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Compound of Interest

Compound Name: 6-fluoro-1-hexanol

Cat. No.: B1361352 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 6-fluoro-1-hexanol, a halogenated alcohol.

While a specific Safety Data Sheet (SDS) for 6-fluoro-1-hexanol (CAS No. 373-32-0) with

detailed quantitative data is not readily available in the public domain, established protocols for

the disposal of halogenated solvents provide a clear framework for its safe management.

Halogenated organic compounds require specific disposal routes due to their potential

environmental impact and the production of hazardous byproducts upon improper treatment.[1]

[2][3]

Key Safety and Disposal Information for Halogenated
Solvents
The following table summarizes crucial safety and logistical data based on guidelines for

halogenated solvents, which should be applied to the handling and disposal of 6-fluoro-1-
hexanol.
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Parameter Guideline Source

Waste Classification
Hazardous Waste

(Halogenated Organic Waste)
[1][3]

Personal Protective Equipment

(PPE)

Nitrile gloves, chemical splash

goggles, lab coat. Consider

double gloving.

[4]

Handling Area

In a well-ventilated area,

preferably inside a certified

chemical fume hood.

[4][5]

Waste Collection Container

Designated, compatible, and

clearly labeled polyethylene

container.

[1][4]

Waste Segregation

Crucial: Keep halogenated

waste separate from non-

halogenated waste. Do not mix

with acids, bases, or other

incompatible materials.

[1][2][3][4]

Disposal Method

Do not dispose down the drain

or allow to evaporate. Must be

collected by a licensed

hazardous waste disposal

service for incineration.

[2][4]

Storage of Waste

Store in a designated, cool,

and well-ventilated satellite

accumulation area. Keep

containers tightly closed.

[1][4]

Detailed Disposal Protocol for 6-fluoro-1-hexanol
The following step-by-step procedure outlines the proper disposal of 6-fluoro-1-hexanol,
adhering to the best practices for managing halogenated solvent waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:
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Always wear appropriate PPE, including nitrile gloves, chemical splash goggles, and a lab

coat, when handling 6-fluoro-1-hexanol.[4]

Conduct all transfers and handling of the chemical waste within a certified chemical fume

hood to minimize inhalation exposure.[4][5]

2. Waste Collection and Segregation:

Use a designated and appropriately labeled waste container for "Halogenated Organic

Waste."[1][3] These containers are typically provided by your institution's Environmental

Health and Safety (EHS) department.

Crucially, do not mix 6-fluoro-1-hexanol with non-halogenated solvent waste.[2][3] Mixing

these waste streams can complicate the disposal process and significantly increase disposal

costs.[1][2]

Avoid contaminating the halogenated waste with other materials such as water, acids, bases,

or solid waste.[2]

3. Labeling and Storage:

Ensure the waste container is clearly labeled with "Hazardous Waste," the name of the

chemical (6-fluoro-1-hexanol), and any other constituents.

Store the sealed waste container in a designated satellite accumulation area that is cool,

well-ventilated, and away from incompatible materials.[1][4]

4. Arranging for Disposal:

Once the waste container is full or ready for pickup, contact your institution's EHS or

equivalent department to arrange for proper disposal.

Follow your institution's specific procedures for waste pickup requests.

Disposal Workflow for Halogenated Solvents
The following diagram illustrates the logical steps for the proper disposal of halogenated

solvents like 6-fluoro-1-hexanol.
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Caption: Disposal workflow for 6-fluoro-1-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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